Thermobiszeaxanthin
Overview
Description
Thermobiszeaxanthin is a polymer.
Scientific Research Applications
Carotenoid Structure and Role in Thermophilic Bacteria
- Thermobiszeaxanthin in Thermophilic Bacteria : Thermobiszeaxanthin and related carotenoids (e.g., thermozeaxanthins) have been identified in the thermophilic bacterium Thermus thermophilus. These carotenoids are thought to stabilize the bacterial membrane at high temperatures, playing a critical role in the survival of these organisms in extreme environments (Yokoyama et al., 1995).
Biosynthesis and Biotechnological Applications
- Biosynthetic Pathway Insights : Research on Thermus thermophilus HB27 revealed significant alterations in carotenoid composition, including thermobiszeaxanthins, in a mutant strain. This study contributes to understanding the biosynthesis of these carotenoids, which is essential for potential biotechnological applications (Stark et al., 2013).
- Thermobiszeaxanthins and Thermal Adaptation : Thermus filiformis, another thermophilic bacterium, adapts to high temperatures partly through the synthesis of thermobiszeaxanthins. These findings suggest potential biotechnological applications in areas like enzyme stability and industrial processes requiring heat resistance (Mandelli et al., 2017).
Antioxidant Properties and Health Implications
- Antioxidant Activity : A study on extremophile microorganisms, including Thermus filiformis, identified thermobiszeaxanthins and evaluated their antioxidant capacities. These findings have implications for health, given the known benefits of antioxidants (Mandelli et al., 2012).
Implications in Plant Biology and Agriculture
- Zeaxanthin in Plant Stress Tolerance : Zeaxanthin, a related compound, has been shown to play a role in enhancing plant tolerance to abiotic stresses like chilling in peppers, which indirectly points to the potential significance of thermobiszeaxanthin in similar contexts (Tang et al., 2021).
Potential in Nutraceutical Development
- Zeaxanthin in Human Health : While not directly about thermobiszeaxanthin, research on zeaxanthin underscores the broader significance of carotenoids in human health, hinting at potential nutraceutical applications for thermobiszeaxanthin (Park et al., 2010).
properties
Product Name |
Thermobiszeaxanthin |
|---|---|
Molecular Formula |
C68H104O14 |
Molecular Weight |
1145.5 g/mol |
IUPAC Name |
[(2R,3S,4S,5R)-3,4,5-trihydroxy-6-[(1R)-3,5,5-trimethyl-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-[(4R)-2,6,6-trimethyl-4-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(6-methylheptanoyloxymethyl)oxan-2-yl]oxycyclohexen-1-yl]octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-3-en-1-yl]oxyoxan-2-yl]methyl 6-methylheptanoate |
InChI |
InChI=1S/C68H104O14/c1-43(2)23-15-19-31-57(69)77-41-55-59(71)61(73)63(75)65(81-55)79-51-37-49(9)53(67(11,12)39-51)35-33-47(7)29-21-27-45(5)25-17-18-26-46(6)28-22-30-48(8)34-36-54-50(10)38-52(40-68(54,13)14)80-66-64(76)62(74)60(72)56(82-66)42-78-58(70)32-20-16-24-44(3)4/h17-18,21-22,25-30,33-36,43-44,51-52,55-56,59-66,71-76H,15-16,19-20,23-24,31-32,37-42H2,1-14H3/b18-17+,27-21+,28-22+,35-33+,36-34+,45-25+,46-26+,47-29+,48-30+/t51-,52-,55-,56-,59-,60-,61+,62+,63-,64-,65?,66?/m1/s1 |
InChI Key |
ZYYDXCYBBKREKA-VIKMFZHKSA-N |
Isomeric SMILES |
CC1=C(C(C[C@@H](C1)OC2O[C@@H]([C@H]([C@@H]([C@H]2O)O)O)COC(=O)CCCCC(C)C)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/C3=C(C[C@H](CC3(C)C)OC4O[C@@H]([C@H]([C@@H]([C@H]4O)O)O)COC(=O)CCCCC(C)C)C)\C)\C)/C)/C |
Canonical SMILES |
CC1=C(C(CC(C1)OC2C(C(C(C(O2)COC(=O)CCCCC(C)C)O)O)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC3=C(CC(CC3(C)C)OC4C(C(C(C(O4)COC(=O)CCCCC(C)C)O)O)O)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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